N,N-Dimethyl 3-nitrobenzenesulfonamide
Cat. No. B187329
Key on ui cas rn:
26199-83-7
M. Wt: 230.24 g/mol
InChI Key: SIAFPFYUZDZDQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06503949B1
Procedure details
3-Nitrobenzenesulfonyl chloride (22.8 mmol, 5.05 g) was dissolved in dry THF (50 mL). Dimethylamine in THF (2M, 34 mL) was added and the mixture was refluxed for 2 hours. Upon cooling, the mixture was filtered and the filtrate was evaporated in vacuo. The residue was dissolved in ethyl acetate (250 mL), washed with water (3×50 mL) and dried over MgSO4. Evaporation of the solvent afforded the title compound.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([S:10](Cl)(=[O:12])=[O:11])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2].[CH3:14][NH:15][CH3:16]>C1COCC1>[CH3:14][N:15]([CH3:16])[S:10]([C:6]1[CH:7]=[CH:8][CH:9]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=1)(=[O:12])=[O:11]
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Inputs
Step One
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Name
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|
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Quantity
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5.05 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)S(=O)(=O)Cl
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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34 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Upon cooling
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in ethyl acetate (250 mL)
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WASH
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Type
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WASH
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Details
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washed with water (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(S(=O)(=O)C1=CC(=CC=C1)[N+](=O)[O-])C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
